Cas no 6045-08-5 (tert-Butyl-d9-amine)

• Product Name: tert-Butyl-d9-amine
• CAS No: 6045-08-5
• Molecular Formula: C₁₅H₁₈N₄O₃
• Molecular Weight: 302.32842
• MDL: MFCD00084112
• CID: 529107
• PubChem ID: 24871988

tert-Butyl-d9-amine Properties

Names and Identifiers

• 2-Propan-1,1,1,3,3,3-d6-amine,2-(methyl-d3)- (9CI)
• tert-Butyl-d9-amine
• (1,1-dimethylethyl)-cyclopentane
• [2H9]-t-butylamine
• [D9]-t-butylamine
• 2,2,2-trideuterio-1,1-bis-trideuteriomethyl-eth
• D9-tert-butylamine
• Lithium t-butylcyclopentadienide,
• t-butylcyclopentadienyl lithium
• tert.-Butyl-cyclopentan
• tert-butylamine-d9
• tert-butylcyclopentadienyl lithium
• tert-Butylcyclopentan
• tert-Butyl-cyclopentan
• tert-butylcyclopentane
• tert-butyl-cyclopentane
• 1,1,1,3,3,3-hexadeuterio-2-(trideuteriomethyl)propan-2-amine
• 2-Amino-2-methyl-d3-propane-d6
• YBRBMKDOPFTVDT-GQALSZNTSA-N
• 6045-08-5
• 2-(Methyl-d3)-2-Propan-1,1,1,3,3,3-d6-amine; 2-Amino-2-methyl-d3-propane-1,1,1,3,3,3-d6
• MFCD00084112
• 2-AMINO-2-METHYL-D3-PROPANE-1,1,1,3,3,3-D6
• tert-Butyl-d9-amine, 98 atom % D

• MDL： MFCD00084112
• InChIKey： YBRBMKDOPFTVDT-GQALSZNTSA-N
• Inchi： InChI=1S/C4H11N/c1-4(2,3)5/h5H2,1-3H3/i1D3,2D3,3D3
• SMILES： C([2H])([2H])([2H])C(C([2H])([2H])[2H])(C([2H])([2H])[2H])N

Computed Properties

• Exact Mass: 82.145640069g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 82.145640069g/mol
• Heavy Atom Count: 5
• Complexity: 25.1
• Isotope Atom Count: 9
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Refractive Index: n20/D 1.401(lit.)
• Boiling Point: 46 °C(lit.)
• Melting Point: -67 °C(lit.)
• Vapor Pressure: 363.0±0.0 mmHg at 25°C
• Flash Point: 16 °F
• Solubility: Chloroform, DMSO, Methanol
• Color/Form: liquid
• Solubility: Not determined
• Density: 0.780 g/mL at 25 °C